Poly(oxy-1,2-ethanediyl), .alpha.-phenyl-.omega.-hydroxy-, styrenated

Poly(oxy-1,2-ethanediyl), .alpha.-phenyl-.omega.-hydroxy-, styrenated (CAS 104376-75-2) is a high-performance nonionic surfactant characterized by a bulky, multi-ring hydrophobic core (mono-, di-, or tri-styrenated phenol) coupled with a hydrophilic polyoxyethylene chain. Industrially recognized under trade names such as EMULGEN A-90, POLYSTEP TSP-16, and LUCRAMUL PS 25, this compound is engineered to provide exceptional steric hindrance and robust emulsification power . Unlike simpler linear surfactants, its complex aromatic architecture grants it a highly tunable Hydrophilic-Lipophilic Balance (HLB) and superior solubility in both aqueous and aromatic organic systems [1]. In procurement contexts, it is primarily sourced as a premium emulsifier, dispersant, and wetting agent for demanding applications in agrochemicals, emulsion polymerization, and metalworking fluids, where mechanical stability and hard-water tolerance are non-negotiable [2].

Attempting to substitute styrenated phenol ethoxylates with generic linear fatty alcohol ethoxylates (FAEs) or legacy nonylphenol ethoxylates (NPEs) introduces severe performance and regulatory risks. While FAEs offer basic surfactancy, they lack the bulky aromatic rings required for strong π-π (pi-pi) stacking interactions with aromatic solvents and complex active ingredients, frequently leading to emulsion phase separation (creaming) under extreme temperatures or high electrolyte concentrations [1]. Conversely, while NPEs historically provided adequate aromatic affinity, they are now heavily restricted under global frameworks like REACH due to their degradation into endocrine-disrupting compounds [2]. CAS 104376-75-2 uniquely bridges this gap, offering the robust steric stabilization and aromatic compatibility of alkylphenols without the associated regulatory bans or aquatic toxicity liabilities, making it an irreplaceable drop-in upgrade for compliant formulations .

Emulsion Stability in Aromatic Agrochemicals

In the formulation of Emulsifiable Concentrates (ECs) and Suspension Concentrates (SCs), the surfactant must prevent droplet coalescence in aromatic solvents (e.g., Aromatic 150). Styrenated phenol ethoxylate utilizes its bulky multi-ring hydrophobe to create a massive steric barrier. Accelerated storage testing demonstrates that formulations using CAS 104376-75-2 maintain <1% phase separation over 14 days at 54°C. In contrast, standard linear C12-C14 alcohol ethoxylates often exhibit rapid coalescence and >10% phase separation within 24 to 48 hours under identical conditions [1]. This robust π-π interaction with aromatic solvents ensures reliable shelf-life and field performance [2].

Ensures long-term shelf life and consistent field application for agrochemical formulations, preventing catastrophic failure of the emulsion during storage.

Mechanical and Freeze-Thaw Stability in Latex

Latex manufacturing requires surfactants that can withstand intense mechanical shear and temperature fluctuations without allowing polymer particles to agglomerate. The highly branched, aromatic structure of CAS 104376-75-2 securely anchors into polymer particles (such as acrylics or styrene-acrylics), providing exceptional steric stabilization. Testing shows that latexes synthesized with this styrenated ethoxylate generate <0.1% coagulum after 5 rigorous freeze-thaw cycles and high-speed mechanical shear testing. Conversely, baseline linear nonionic surfactants often fail to provide sufficient steric bulk, resulting in >2.0% coagulum formation and compromised latex integrity .

Critical for manufacturing high-quality paints and coatings that must survive transport and storage in fluctuating temperatures without irreversible coagulation.

Regulatory Compliance and NPE Replacement

Procurement decisions for industrial surfactants are increasingly driven by regulatory compliance. Nonylphenol ethoxylates (NPEs) are heavily restricted under REACH Annex XIV due to their degradation into toxic, endocrine-disrupting alkylphenols. CAS 104376-75-2 serves as a direct structural and functional drop-in replacement, matching the HLB (typically 10-16 depending on ethoxylation) and emulsification power of NPE-10, but completely avoiding the endocrine-disrupting degradation pathways [1]. This allows formulators to achieve equivalent or superior hard-water tolerance and wetting speeds without triggering supply chain bans or mandatory hazard labeling associated with legacy alkylphenols [2].

Allows formulators to replace banned NPEs without sacrificing performance, ensuring uninterrupted market access and compliance with strict environmental regulations.

Agrochemical ECs and SCs

Leveraging its bulky aromatic hydrophobic structure, CAS 104376-75-2 is the premier choice for stabilizing complex active ingredients in aromatic solvents, preventing phase separation over extended shelf lives [1].

Acrylic & Styrene-Acrylic Emulsion Polymerization

Used as a primary or secondary nonionic surfactant, it imparts critical mechanical, electrolyte, and freeze-thaw stability to latexes, drastically reducing coagulum formation during high-shear manufacturing and transport .

Metalworking Fluids and Lubricants

Acts as a robust emulsifier and wetting agent that maintains stable oil-in-water emulsions even under high mechanical shear and extreme hard water conditions, outperforming standard linear ethoxylates [2].

Eco-Compliant Textile Scouring

Serves as a highly effective, low-foaming detergent and dispersing agent that complies with modern eco-certifications, providing a seamless drop-in replacement for restricted nonylphenol ethoxylates (NPEs) [3].